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Introduction

CUGBP Elav-like family member 6 (CELF6) is an RNA-binding protein (RBP) that plays a
critical role in post-transcriptional gene regulation.[1][2] Primarily expressed in the brain, kidney,
and testis, CELF6 is involved in a range of cellular processes, from alternative splicing to
MRNA stability.[1][3][4] Dysregulation of CELF6 has been implicated in various pathologies,
including neurodevelopmental disorders and cancer, making it a person of significant interest
for therapeutic intervention. This technical guide provides a comprehensive overview of CELF6
target MRNAs, the signaling pathways they modulate, and the experimental methodologies
used to identify these interactions.

CELF6 Target mRNAs

CELF®6 primarily interacts with the 3' untranslated regions (3' UTRS) of its target mMRNAs, often
leading to their destabilization and reduced abundance. The identification of CELF6 targets has
been largely accomplished through high-throughput techniques such as Cross-Linking
Immunoprecipitation followed by Sequencing (CLIP-seq).
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CELF6 Targets in the Central Nervous System

In the central nervous system (CNS), CELF6 targets are significantly enriched for genes
involved in synaptic transmission. CLIP-seq studies in the brain have revealed that CELF6
binds to the 3' UTRs of numerous synaptic protein-coding genes, suggesting a role in
regulating neuronal function. This interaction is often mediated by UGU-rich motifs within the 3'
UTRs. The functional consequence of this binding is generally a decrease in mRNA
abundance. In Celf6-knockout mice, these target mMRNAs are derepressed.

Table 1: Key CELF6 Target mRNAs in the CNS

. Consequence of CELF6
Target mRNA Function o
Binding

Transcription factor involved in
Fos Proto-Oncogene (FOS) o o Decreased mRNA abundance.
neuronal activity and plasticity.

Fibroblast Growth Factor 13 Involved in neuronal
) Decreased mRNA abundance.
(FGF13) development and function.
Essential for General destabilization and
Synaptic Proteins (various) neurotransmission and reduced abundance of
synaptic plasticity. synaptic gene transcripts.

CELF6 Targets in Cancer

In the context of cancer, CELF6 has been shown to act as both a tumor suppressor and a
modulator of key cancer-related pathways. In lung cancer cells, CELF6 has been found to
regulate the expression and alternative splicing of genes involved in tumorigenesis.

Table 2: CELF6-Regulated Genes in Lung Cancer (A549 Cells)
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Regulation by CELF6

} Gene Examples Associated Pathways
Overexpression

TNFSF10, CCL5, JUNB,
Down-regulated BIRC3, MLKL, PIK3R2,
CCL20, STAT1, MYD88, CFS1

Immune/Inflammation

Response, TNF Signaling

N o Sojic TP53, CD44, FN1, CASPS, 63 Sianaling. A _
ternative ICIN Ighaling, optosis
Plicing BAX, SEC31A po= =1gnaling, Apop

Key Signaling Pathways Regulated by CELF6

The diverse array of CELF6 target mRNAs implicates this RBP in the regulation of several

critical signaling pathways.

Synaptic Transmission

By destabilizing the mRNAs of numerous synaptic proteins, CELF6 plays a significant role in
modulating the strength and plasticity of synaptic connections. This has profound implications
for neuronal function and may contribute to the behavioral phenotypes observed in CELF6-

deficient mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. peerj.com [peerj.com]

e 2. CELF Family Proteins in Cancer: Highlights on the RNA-Binding Protein/Noncoding RNA
Regulatory Axis - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b612710/docs?utm_src=pdf-body-img#celf6-target-mrnas-and-their-pathways-an-in-depth-technical-guide
https://www.benchchem.com/product/b612710?utm_src=pdf-custom-synthesis#bc-rfq
https://peerj.com/articles/13800.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8537729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8537729/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 3. RNA-binding protein CELF6 modulates transcription and splicing levels of genes
associated with tumorigenesis in lung cancer A549 cells - PMC [pmc.ncbi.nlm.nih.gov]

o 4. CELF6, a member of the CELF family of RNA-binding proteins, regulates muscle-specific
splicing enhancer-dependent alternative splicing - PubMed [pubmed.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [CELF6 Target mMRNAs and Their Pathways: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612710/docs#celf6-target-mrnas-and-their-pathways-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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